Cas no 58047-44-2 (Benzonitrile, 4-[bis(4-methylphenyl)amino]-)
58047-44-2 structure
Product Name:Benzonitrile, 4-[bis(4-methylphenyl)amino]-
CAS No:58047-44-2
MF:C21H18N2
MW:298.381024837494
CID:335528
PubChem ID:71440870
Update Time:2025-04-19
Benzonitrile, 4-[bis(4-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-[bis(4-methylphenyl)amino]-
- 4-(4-methyl-N-(4-methylphenyl)anilino)benzonitrile
- DTXSID60849831
- QBGUMZQBYGNKRA-UHFFFAOYSA-N
- 4-[bis(4-methylphenyl)amino]benzonitrile
- 58047-44-2
-
- Inchi: 1S/C21H18N2/c1-16-3-9-19(10-4-16)23(20-11-5-17(2)6-12-20)21-13-7-18(15-22)8-14-21/h3-14H,1-2H3
- InChI Key: QBGUMZQBYGNKRA-UHFFFAOYSA-N
- SMILES: N(C1C=CC(C#N)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 298.146998583g/mol
- Monoisotopic Mass: 298.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 27Ų
Benzonitrile, 4-[bis(4-methylphenyl)amino]- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
58047-44-2 (Benzonitrile, 4-[bis(4-methylphenyl)amino]-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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